Cas no 166047-41-2 (2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde)

2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde structure
166047-41-2 structure
Product Name:2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde
CAS No:166047-41-2
MF:C7H7N5O
MW:177.163379907608
CID:1107341
PubChem ID:9989780
Update Time:2025-04-20

2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde
    • 2,4-diamino-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
    • 2,4-diaminopyrrolo[2,3-d]pyrimidine-5-carboxaldehyde
    • SCHEMBL6311633
    • DTXSID30433721
    • 2,4-diaminopyrrolo[2.3-d]pyrimidine-5-carboxaldehyde
    • GIXSHQXNDSGRSG-UHFFFAOYSA-N
    • 166047-41-2
    • Inchi: 1S/C7H7N5O/c8-5-4-3(2-13)1-10-6(4)12-7(9)11-5/h1-2H,(H5,8,9,10,11,12)
    • InChI Key: GIXSHQXNDSGRSG-UHFFFAOYSA-N
    • SMILES: O=CC1=CNC2C1=C(N)N=C(N)N=2

Computed Properties

  • Exact Mass: 177.06505986g/mol
  • Monoisotopic Mass: 177.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 111Ų

2,4-diamino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde Related Literature

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